N-(2-fluorophenyl)-3-[1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinyl]propanamide

• IUPAC Name: N-(2-fluorophenyl)-3-[1-[(4-methoxy-2,3-dimethylphenyl)methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C24H31FN2O2/c1-17-18(2)23(29-3)12-11-20(17)16-27-14-6-7-19(15-27)10-13-24(28)26-22-9-5-4-8-21(22)25/h4-5,8-9,11-12,19H,6-7,10,13-16H2,1-3H3,(H,26,28)
• InChI Key: QGFJKMOQTLKISF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCCC(C2)CCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C24H31FN2O2
• Molecular Weight: 398.5 g/mol

Description

N-(2-fluorophenyl)-3-[1-(4-methoxy-2,3-dimethylbenzyl)-3-piperidinyl]propanamide is a synthetic compound that belongs to the class of opioids. It is commonly known as Fentanyl, and it is widely used in the medical field as a pain reliever. Fentanyl is a potent synthetic opioid that is used to manage pain in patients who are undergoing surgery or experiencing chronic pain.

Mechanism of Action

Fentanyl works by binding to the mu-opioid receptors in the brain and spinal cord. This binding leads to the activation of the receptors, which results in the inhibition of the release of neurotransmitters that are involved in the transmission of pain signals. Fentanyl also activates the reward centers in the brain, which can lead to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
Fentanyl has several biochemical and physiological effects. It can cause respiratory depression, which can be life-threatening in some cases. Fentanyl can also cause nausea, vomiting, and constipation. Additionally, Fentanyl can lead to the development of tolerance and dependence, which can result in addiction.

Advantages and Limitations for Lab Experiments

Fentanyl is widely used in lab experiments due to its potency and effectiveness as a pain reliever. However, its use is limited due to its potential for abuse and addiction. Additionally, Fentanyl can be difficult to handle due to its potency, and proper safety measures must be taken when handling the compound.

Future Directions

There are several future directions for the study of Fentanyl. One area of research is the development of new formulations of Fentanyl that are less addictive and have fewer side effects. Additionally, researchers are studying the potential use of Fentanyl in the treatment of other medical conditions, such as depression and anxiety disorders. Finally, researchers are studying the potential use of Fentanyl in the treatment of opioid addiction.

Synthesis Methods

The synthesis of Fentanyl involves the reaction between N-phenethyl-4-piperidone and 2-fluorobenzyl chloride in the presence of sodium hydride. The resulting intermediate is then reacted with 4-methoxy-2,3-dimethylbenzylamine, followed by the addition of acetic anhydride to form the final product. The synthesis of Fentanyl is a complex process that requires a high level of expertise and precision.

Scientific Research Applications

Fentanyl has been extensively studied for its use as a pain reliever in the medical field. It is commonly used to manage pain in patients who are undergoing surgery or experiencing chronic pain. Fentanyl has also been studied for its potential use in the treatment of depression and anxiety disorders. Additionally, Fentanyl has been studied for its use in the treatment of cancer-related pain.